2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(1E)-1-(3-methoxyphenyl)ethylidene]acetohydrazide

• Molecular Formula: C18H17N3O2S2
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(E)-1-(3-methoxyphenyl)ethylideneamino]acetamide
• InChI: InChI=1S/C18H17N3O2S2/c1-12(13-6-5-7-14(10-13)23-2)20-21-17(22)11-24-18-19-15-8-3-4-9-16(15)25-18/h3-10H,11H2,1-2H3,(H,21,22)/b20-12+
• InChI Key: FQUVZOKEOLOJMT-UDWIEESQSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CSC1=NC2=CC=CC=C2S1)/C3=CC(=CC=C3)OC
• Canonical SMILES: CC(=NNC(=O)CSC1=NC2=CC=CC=C2S1)C3=CC(=CC=C3)OC

Description

2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(1E)-1-(3-methoxyphenyl)ethylidene]acetohydrazide is a complex organic compound that features a benzothiazole moiety, a sulfanyl group, and an acetohydrazide linkage. Compounds with such structures are often investigated for their potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(1E)-1-(3-methoxyphenyl)ethylidene]acetohydrazide typically involves multiple steps:

Formation of Benzothiazole Moiety: This can be achieved by the cyclization of 2-aminothiophenol with carbon disulfide and an appropriate aldehyde.

Introduction of Sulfanyl Group: The benzothiazole moiety can be further reacted with a thiolating agent to introduce the sulfanyl group.

Formation of Acetohydrazide: This involves the reaction of acetic acid hydrazide with an appropriate aldehyde or ketone to form the hydrazone linkage.

Industrial Production Methods

Industrial production methods for such compounds would typically involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This might include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the hydrazone linkage, potentially converting it to the corresponding hydrazide.

Substitution: The benzothiazole moiety can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like nitrating agents, halogens, and sulfonating agents.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Corresponding hydrazides.

Substitution: Various substituted benzothiazole derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer activities.

Medicine: Potential therapeutic agent due to its bioactive properties.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(1E)-1-(3-methoxyphenyl)ethylidene]acetohydrazide would depend on its specific biological activity. Generally, such compounds may interact with cellular targets such as enzymes, receptors, or DNA, leading to inhibition of microbial growth, induction of apoptosis in cancer cells, or modulation of inflammatory pathways.

Comparison with Similar Compounds

Similar Compounds

2-(1,3-benzothiazol-2-ylsulfanyl)acetohydrazide: Lacks the methoxyphenyl group.

N’-[(1E)-1-(3-methoxyphenyl)ethylidene]acetohydrazide: Lacks the benzothiazole moiety.

2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(1E)-1-phenylethylidene]acetohydrazide: Lacks the methoxy group on the phenyl ring.

Uniqueness

The unique combination of the benzothiazole moiety, sulfanyl group, and methoxyphenyl group in 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(1E)-1-(3-methoxyphenyl)ethylidene]acetohydrazide may confer distinct biological activities and chemical reactivity compared to similar compounds.